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Compound of Interest

Compound Name: Sgc-braviii-NC

Cat. No.: B15571376

This guide provides immediate safety, handling, and disposal protocols for Sgc-brdviii-NC, a
crucial negative control compound used in epigenetic research. Adherence to these procedures
is vital for ensuring laboratory safety and maintaining experimental integrity.

For Research Use Only: This compound is intended for laboratory research purposes and
should not be used in humans or for veterinary purposes.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Sgc-brduviii-NC is not detailed in the provided
search results, it is identified as the negative control for the active compound SGC-SMARCA-
BRDVIII. A safety data sheet for a closely related compound, "Sgc-brdviii-nc," indicates that it
may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]
Therefore, caution is advised.

Primary Hazards:

o Acute Oral Toxicity: May be harmful if ingested.

e Aquatic Toxicity: Poses a significant and lasting risk to aquatic environments.
Precautionary Measures:

o Wash hands and any exposed skin thoroughly after handling.
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Do not eat, drink, or smoke in areas where this compound is handled or stored.
Avoid releasing the compound or its containers into the environment.
If swallowed, seek immediate medical attention and call a poison center.

Collect any spillage to prevent environmental contamination.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted to determine the specific PPE

required for your laboratory's use of Sgc-brdviii-NC. The following table summarizes the

recommended PPE based on general laboratory safety standards for handling chemical

compounds.
Personal Protective .
Body Part . Specifications and Use
Equipment
Must be worn at all times in the
Safety glasses with side laboratory to protect against
Eyes & Face shields or chemical splash splashes. A face shield may be
goggles required for procedures with a
high risk of splashing.
Inspect gloves for integrity
] ] before each use. Change
Chemical-resistant gloves ) ] )
Hands o gloves immediately if
(e.g., nitrile) ]
contaminated, punctured, or
torn.
Must be fully buttoned to
Body Laboratory coat ) ) )
provide maximum protection.
Shoes must fully cover the feet
Feet Closed-toe shoes to protect against spills and

falling objects.

Storage and Handling Procedures
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Proper storage is essential to maintain the stability and integrity of Sgc-brdviii-NC.

Condition Temperature Duration Notes

Store in a dry, dark
Powder -20°C 3 years ]
environment.

For shorter-term

4°C 2 years
storage.

In Solvent (DMSO) -80°C 6 months Use within 6 months.
Use within 1 month.

-20°C 1 month Avoid more than two

freeze-thaw cycles.

Handling Workflow:

The following diagram outlines the standard procedure for handling Sgc-brdviii-NC from
receipt to disposal.

Workflow for Handling Sgc-brdvii-NC

Experiment Preparation

Receiving and Storage
Store at Recommended 1 IR0
A T Temperature (-20°C o -80°C) B

Use in Cellular or

Prepare Stock Solution
(€.g.,in DMSO) Biochemical Assays

Waste Disposal
d Dispose as Chemical Waste
Following Institutional Guidelines
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Standard operational workflow for Sgc-brdviii-NC.

Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15571376?utm_src=pdf-body
https://www.benchchem.com/product/b15571376?utm_src=pdf-body
https://www.benchchem.com/product/b15571376?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.

Remove contaminated clothing and shoes.
) Rinse the affected skin area thoroughly with
Skin Contact S
large amounts of water. Call a physician if

irritation develops.

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide respiratory support.

Seek medical attention if symptoms persist.

If swallowed, call a poison center or doctor
) immediately. Rinse mouth with water. Do not
Ingestion i . )
induce vomiting unless instructed to do so by a

medical professional.

Disposal Plan

All waste contaminated with Sgc-brdviii-NC must be disposed of in accordance with
institutional, local, state, and federal regulations.

Waste Categories and Disposal:

e Unused Compound: Dispose of as chemical waste through an approved waste disposal
plant.

o Contaminated Labware (e.g., pipette tips, tubes): Collect in a designated, labeled hazardous
waste container.

¢ Contaminated Solutions: Collect in a sealed, labeled hazardous waste container.

Disposal Workflow:
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Disposal Workflow for Sgc-brdviii-NC Waste

Waste Segregation

Contaminated Solids Unused Solutions &
(Gloves, Tubes, Tips) Contaminated Solvents

Waste Collection

Designated Hazardous Sealed, Labeled Hazardous
Solid Waste Bin Liquid Waste Container

4 Final Disposal )

Arrange for Pickup by
Environmental Health & Safety

Transport to an Approved
Waste Disposal Facility
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Waste segregation and disposal procedures.

By adhering to these safety and logistical guidelines, researchers can handle Sgc-brdviii-NC
responsibly, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. SGC-BRDVIII-NC 298% (HPLC) | 2650530-02-0 [sigmaaldrich.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sgc-brdviii-NC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571376#personal-protective-equipment-for-
handling-sgc-brdviii-nc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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